Cas no 391669-12-8 (1-Butanone, 4-chloro-1-(5-fluorobenzo[b]thien-3-yl)-)

• Product Name: 1-Butanone, 4-chloro-1-(5-fluorobenzo[b]thien-3-yl)-
• CAS No: 391669-12-8
• MF: C₁₂H₁₀ClFOS
• MW: 256.723604679108
• CID: 1501576
• Update Time: 2024-08-24

1-Butanone, 4-chloro-1-(5-fluorobenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 4-chloro-1-(5-fluorobenzo[b]thien-3-yl)-

• Inchi： 1S/C12H10ClFOS/c13-5-1-2-11(15)10-7-16-12-4-3-8(14)6-9(10)12/h3-4,6-7H,1-2,5H2
• InChI Key： ODXYITLNOSDPEW-UHFFFAOYSA-N
• SMILES： C(C1=CSC2=CC=C(F)C=C21)(=O)CCCCl

Computed Properties

• Exact Mass: 256.0126

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 394.6±32.0 °C(Predicted)
• PSA: 17.07